Cas no 172025-87-5 (Benzenamine, 3-bromo-N-(4-nitrophenyl)-)

• Product Name: Benzenamine, 3-bromo-N-(4-nitrophenyl)-
• CAS No: 172025-87-5
• MF: C₁₂H₉BrN₂O₂
• MW: 293.116061925888
• CID: 1354078
• PubChem ID: 4763878
• Update Time: 2025-04-20

Benzenamine, 3-bromo-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-bromo-N-(4-nitrophenyl)-
• 172025-87-5
• AKOS000286045
• 3-Bromo-N-(4-Nitrophenyl)benzenamine
• DB-212090

• Inchi： 1S/C12H9BrN2O2/c13-9-2-1-3-11(8-9)14-10-4-6-12(7-5-10)15(16)17/h1-8,14H
• InChI Key： ADBSTADAOGHMQT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.98477
• Monoisotopic Mass: 291.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17